Cas no 87157-79-7 (Benzenebutanoic acid, 4-sulfo-)

• Product Name: Benzenebutanoic acid, 4-sulfo-
• CAS No: 87157-79-7
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 659091
• PubChem ID: 14921174
• Update Time: 2025-04-19

Benzenebutanoic acid, 4-sulfo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-sulfo-
• 4-(4-sulfophenyl)butanoic acid
• 87157-79-7
• DTXSID20565444
• 4-(p-sulfophenyl) butyric acid

• Inchi： 1S/C10H12O5S/c11-10(12)3-1-2-8-4-6-9(7-5-8)16(13,14)15/h4-7H,1-3H2,(H,11,12)(H,13,14,15)
• InChI Key： NTUNKWACFFYOON-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCC(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 244.04054465g/mol
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų